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Compound of Interest

Compound Name: m-PEG12-amine

Cat. No.: B2876786

For researchers, scientists, and professionals in drug development, the proper management of
chemical reagents is paramount to ensuring laboratory safety and environmental compliance.
This document provides essential safety information and detailed procedures for the proper
disposal of m-PEG12-amine.

Key Safety and Hazard Information

The following table summarizes the critical safety information for m-PEG12-amine, based on
available Safety Data Sheets (SDS).
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Hazard Category Description

OSHA Hazards No known OSHA hazards.[1]

Inhalation: May be harmful if inhaled and may

cause respiratory tract irritation.[1] Ingestion:
Potential Health Effects May be harmful if swallowed.[1] Skin Contact:

May be harmful if absorbed through the skin.[1]

Eye Contact: May cause eye irritation.

Inhalation: Move the person to fresh air. If not

breathing, give artificial respiration. Ingestion:
First Aid Measures Rinse mouth with water.[1] Skin Contact: Wash

off with soap and plenty of water. Eye Contact:

Flush eyes with water as a precaution.

] o Extinguishing Media: Use a carbon dioxide or
Fire Fighting Measures ) . )
dry chemical extinguisher for small fires.

Oxides of carbon (CO, CO2) and nitrogen (NO,

Hazardous Decomposition
NO2, ...).

Ecotoxicit No data is available, but the product and its
cotoxicity ] ) )
degradation products are not considered toxic.

Experimental Workflow for Disposal

The proper disposal of m-PEG12-amine depends on its physical state (solid or liquid) and local
regulations. The following workflow provides a step-by-step guide for its disposal.
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é Solid Waste Protocol v \( Liqg 'id Waste Protocol )
Confirm with EHS that chemical is non-hazardous for landfill Confirm with EHS for drain disposal suitability
\ \
Package in a sealed, labeled container Ensure pH is between 5.5 and 9.5
\ 4 \ 4
Dispose of in regular laboratory trash Flush down the sanitary sewer with copious amounts of water
\ N\ /)
\ \
é Containef Protocol )
\
Triple rinse the container with a suitable solvent
\
Allow the container to air dry completely
\ 4
Dispose of in regular laboratory trash
\ J
Y

>

Click to download full resolution via product page

Disposal workflow for m-PEG12-amine.
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Step-by-Step Disposal Procedures

1. Personal Protective Equipment (PPE): Before handling m-PEG12-amine, ensure you are
wearing appropriate PPE, including:

o Safety goggles

e Lab coat

» Gloves

2. Disposal of Solid m-PEG12-amine Waste:

o Step 1: Confirmation. Confirm with your institution's Environmental Health and Safety (EHS)
department that m-PEG12-amine is approved for disposal as a non-hazardous solid waste.

o Step 2: Packaging. Place the solid m-PEG12-amine waste in a securely sealed and clearly
labeled container.

o Step 3: Disposal. Dispose of the sealed container in the regular laboratory trash destined for
a sanitary landfill. Do not place chemical waste in open laboratory trash cans where it might
be mistaken for hazardous waste by custodial staff.

3. Disposal of Liquid m-PEG12-amine Waste (Solutions):

o Step 1: Confirmation. Verify with your institution's EHS department that aqueous solutions of
m-PEG12-amine are suitable for drain disposal.

o Step 2: Neutralization. Check the pH of the solution. If necessary, adjust the pH to a neutral
range (typically between 5.5 and 9.5) using a suitable acid or base.

o Step 3: Dilution and Disposal. Pour the neutralized solution down the sanitary sewer drain,
followed by flushing with a large volume of water (at least 20 parts water). This helps to dilute
the chemical and prevent any potential impact on the wastewater treatment system.

N

. Disposal of Empty Containers:
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o Step 1: Decontamination. Triple rinse the empty m-PEG12-amine container with a suitable
solvent (e.g., water).

e Step 2: Drying. Allow the rinsed container to air dry completely.

o Step 3: Disposal. Once clean and dry, the container can be disposed of in the regular
laboratory trash.

Spill Response Procedures
In the event of a spill, follow these immediate steps:

o Step 1: Evacuate. If the spill is large or in a poorly ventilated area, evacuate the immediate
vicinity.

o Step 2: Ventilate. Ensure the area is well-ventilated to disperse any potential vapors.

e Step 3: Contain. For a solid spill, carefully sweep or vacuum the material, avoiding dust

generation. For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand, or earth).

o Step 4: Collect and Dispose. Place the contained material into a sealed, labeled container for
disposal according to the procedures outlined above.

o Step 5: Clean. Clean the spill area thoroughly with soap and water.

By adhering to these procedures, laboratory personnel can safely manage and dispose of m-
PEG12-amine, minimizing risks to themselves and the environment. Always consult your
institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

 To cite this document: BenchChem. [Proper Disposal and Safe Handling of m-PEG12-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2876786#m-pegl2-amine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/product/b2876786#m-peg12-amine-proper-disposal-procedures
https://www.benchchem.com/product/b2876786#m-peg12-amine-proper-disposal-procedures
https://www.benchchem.com/product/b2876786#m-peg12-amine-proper-disposal-procedures
https://www.benchchem.com/product/b2876786#m-peg12-amine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2876786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2876786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

